N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[[2-[benzyl(methyl)amino]pyridin-3-yl]methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H18N4OS/c1-22(11-14-6-3-2-4-7-14)17-15(8-5-9-19-17)10-20-18(23)16-12-24-13-21-16/h2-9,12-13H,10-11H2,1H3,(H,20,23)
• InChI Key: MFIXFADSKLHFET-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(C=CC=N2)CNC(=O)C3=CSC=N3
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

The compound “N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-1,3-thiazole-4-carboxamide” is a complex organic molecule. It contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen in the ring. It also has a pyridine ring, which is a basic heterocyclic aromatic compound similar to benzene and pyrrole but with one methine group (=CH−) replaced by a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazole and pyridine rings would contribute to the aromaticity of the molecule, while the amide group would introduce polarity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For instance, the amide group could undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, aromatic rings, and the overall size and shape of the molecule would influence properties like solubility, melting point, boiling point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. Compounds with similar structures are often studied for their potential uses in medicine, particularly as antibiotics or anticancer agents.